Cas no 1784836-38-9 (4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde)

4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde is a versatile heterocyclic compound featuring a bromo-substituted pyrazole core with an aldehyde functional group at the 5-position and an isobutyl substituent at the 1-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing more complex pyrazole derivatives. The bromo group offers reactivity for cross-coupling reactions, while the aldehyde functionality enables further derivatization via condensation or nucleophilic addition. Its isobutyl side chain enhances solubility in organic solvents, facilitating handling in synthetic applications. This compound is commonly employed in pharmaceutical and agrochemical research for the development of biologically active molecules.
4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde structure
1784836-38-9 structure
Product Name:4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde
CAS No:1784836-38-9
MF:C8H11BrN2O
MW:231.089740991592
CID:5210959
Update Time:2026-03-06

4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde
    • 1H-Pyrazole-5-carboxaldehyde, 4-bromo-1-(2-methylpropyl)-
    • Inchi: 1S/C8H11BrN2O/c1-6(2)4-11-8(5-12)7(9)3-10-11/h3,5-6H,4H2,1-2H3
    • InChI Key: RUERVKVHKNLVBL-UHFFFAOYSA-N
    • SMILES: N1(CC(C)C)C(C=O)=C(Br)C=N1

4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB554235-100 mg
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; .
1784836-38-9
100MG
€257.30 2022-03-23
abcr
AB554235-250 mg
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; .
1784836-38-9
250MG
€306.40 2022-03-23
abcr
AB554235-500 mg
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; .
1784836-38-9
500MG
€454.70 2022-03-23
abcr
AB554235-1 g
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; .
1784836-38-9
1g
€540.70 2022-03-23
A2B Chem LLC
BA51675-250mg
4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde
1784836-38-9 97%
250mg
$263.00 2024-04-20
A2B Chem LLC
BA51675-500mg
4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde
1784836-38-9 97%
500mg
$361.00 2024-04-20
A2B Chem LLC
BA51675-1g
4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde
1784836-38-9 97%
1g
$491.00 2024-04-20
abcr
AB554235-250mg
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; .
1784836-38-9
250mg
€356.90 2025-02-20
abcr
AB554235-1g
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; .
1784836-38-9
1g
€660.20 2025-02-20
abcr
AB554235-5g
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; .
1784836-38-9
5g
€2218.70 2025-02-20

Additional information on 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde

Recent Advances in the Study of 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde (CAS: 1784836-38-9) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde (CAS: 1784836-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the design of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its potential in modulating key enzymatic pathways, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde as a scaffold for developing novel JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers employed a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for future therapeutic applications.

Another notable application of this compound was reported in a 2022 ACS Infectious Diseases article, where it was utilized as a precursor for synthesizing antimicrobial agents. The study revealed that structural modifications of 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde led to compounds with significant activity against drug-resistant bacterial strains, including MRSA. These findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance.

Recent advancements in synthetic methodologies have also facilitated the efficient production of 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, which could enhance its accessibility for large-scale pharmaceutical applications. The optimized protocol emphasized green chemistry principles, reducing the environmental impact of the synthesis process.

Looking ahead, the versatility of 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde (CAS: 1784836-38-9) positions it as a valuable tool in drug discovery. Ongoing research is expected to explore its utility in other therapeutic areas, such as oncology and neurodegenerative diseases. The compound's unique chemical properties and demonstrated biological activities make it a focal point for future studies aimed at developing next-generation pharmaceuticals.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.